Cas no 10378-69-5 (2-(benzylsulfanyl)ethanimidamide)

• Product Name: 2-(benzylsulfanyl)ethanimidamide
• CAS No: 10378-69-5
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 5215008
• PubChem ID: 18967941
• Update Time: 2026-03-06

2-(benzylsulfanyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• Ethanimidamide, 2-[(phenylmethyl)thio]-
• 2-(benzylsulfanyl)ethanimidamide

• Inchi： 1S/C9H12N2S/c10-9(11)7-12-6-8-4-2-1-3-5-8/h1-5H,6-7H2,(H3,10,11)
• InChI Key： DWTUMWQHYUTPFN-UHFFFAOYSA-N
• SMILES： C(N)(=N)CSCC1=CC=CC=C1

Additional information on 2-(benzylsulfanyl)ethanimidamide

2-(Benzylsulfanyl)ethanimidamide: A Comprehensive Overview

2-(Benzylsulfanyl)ethanimidamide, also known by its CAS number 10378-69-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its chemical behavior and functionalization possibilities.

The molecular structure of 2-(benzylsulfanyl)ethanimidamide comprises a benzene ring connected via a sulfur atom to an ethanimidamide group. This configuration imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis. Researchers have explored its role as an intermediate in the construction of bioactive molecules, particularly in the development of novel pharmaceutical agents.

Recent studies have highlighted the importance of benzylsulfanyl groups in modulating the pharmacokinetic profiles of drugs. The sulfur atom in such groups is known to enhance drug solubility and stability, which are critical factors in drug design. Furthermore, the ethanimidamide moiety contributes to hydrogen bonding capabilities, which can influence bioavailability and receptor interactions.

In terms of chemical synthesis, 2-(benzylsulfanyl)ethanimidamide can be prepared via a variety of routes, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway often depends on the desired scalability and purity of the final product. Advances in catalytic systems have enabled more efficient syntheses, reducing production costs and environmental impact.

The compound's physical properties, such as melting point, boiling point, and solubility, are crucial for its application in different chemical processes. Recent thermodynamic studies have provided insights into its phase behavior under various conditions, which is essential for optimizing industrial processes.

2-(Benzylsulfanyl)ethanimidamide has also been investigated for its potential in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

In conclusion, 2-(benzylsulfanyl)ethanimidamide, with its CAS number 10378-69-5, represents a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance in contemporary chemical research.